Cas no 1667-99-8 (Chromeazurol S)

• Product Name: Chromeazurol S
• CAS No: 1667-99-8
• MF: C₂₃H₁₃Cl₂Na₃O₉S
• MW: 605.28423666954
• MDL: MFCD00001615
• CID: 41764
• PubChem ID: 87566947
• Update Time: 2025-04-18

Chromeazurol S Chemical and Physical Properties

Names and Identifiers

• Chrome Azurol S
• C.I. 43825
• Mordant Blue 29
• chrome azurol S (C.I. 43825)
• Mordantblue
• Chromazurol S
• CHROME AZUROL S C.I. NO. 43825
• ChromeAzurolS,pure100GR
• 2,6-Dichlorodimethyl-sulfoxy-fuchsonedicarboxylic Acid Sodium Salt
• ChomeazurolS
• Chrome Cyanine BLA
• PolytropeblueB
• S NO 841
• Trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6,-dichloro-3-sulphonatophenyl)methyl]-2-hydroxy-3-methylbenzoate
• CI 43825
• CI NO 43825
• S,ChroMeazurol
• Trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulphonatophenyl)methyl]-2-hydroxy-3-methylbenzoate
• Chromeazurol S
• chrome-azurol s
• trisodium 5-[(Z)-(3-carboxylato-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfonatophenyl)methyl]-2-hydroxy-3-methylbenzoate
• Chromeazurol S indicator
• Chromine Sky Blue S
• AKOS015903601
• AMY22419
• Trisodium 5-((3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulphonatophenyl)methyl)-2-hydroxy-3-methylbenzoate
• 3''-Sulfo-2'',6''-dichloro-3,3'-dimethyl-4-hydroxyfuchsone-5,5'-dicarboxylic acid, trisodium salt
• 5-((3-Carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methylbenzoic acid trisodium salt
• UNII-Y6C592EY5D
• DTXSID50889367
• Benzoic acid, 5-((3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methyl-, trisodium salt
• NSC-56431
• MordantBlue29
• AKOS024380590
• AKOS004901558
• CI MORDANT BLUE 29, TRISODIUM SALT
• NSC-623549
• NSC 56431
• EINECS 216-787-0
• AKOS025116645
• MFCD00001615
• C.I. Mordant Blue 29
• D0241
• 1667-99-8
• Antracromo Azurol BS
• Chromoxane Pure Blue BLD
• Benzoic acid, 5-((3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methyl-, sodium salt (1:3)
• trisodium 5-[(3-carboxylato-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)(2,6-dichloro-3-sulfonatophenyl)methyl]-2-hydroxy-3-methylbenzoate
• NSC 623549
• trisodium;5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfonatophenyl)methyl]-3-methyl-2-oxidobenzoate
• C.I. Mordant Blue 29, trisodium salt
• CHEMBL377545
• 5-((3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methylbenzoic acid, trisodium salt
• Chromeazurol S, Dye content 50 %
• Y6C592EY5D
• EN300-717389
• CI MORDANT BLUE 29
• Chrome Azurol
• Alberon
• Trisodium 5((3carboxylato5methyl4oxo2,5cyclohexadien1ylidene)(2,6dichloro3sulphonatophenyl)methyl)2hydroxy3methylbenzoate
• 5((3Carboxy5methyl4oxo2,5cyclohexadien1ylidene)(2,6dichloro3sulfophenyl)methyl)2hydroxy3methylbenzoic acid trisodium salt
• Benzoic acid, 5((3carboxy5methyl4oxo2,5cyclohexadien1ylidene)(2,6dichloro3sulfophenyl)methyl)2hydroxy3methyl, trisodium salt
• D89339
• C.I. Mordant Blue 29, trisodium salt (8CI)
• 3''Sulfo2'',6''dichloro3,3'dimethyl4hydroxyfuchsone5,5'dicarboxylic acid, trisodium salt
• 5-((3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)-(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methylbenzoic acid trisodium salt
• Benzoic acid, 5((3carboxy5methyl4oxo2,5cyclohexadien1ylidene)(2,6dichloro3sulfophenyl)methyl)2hydroxy3methyl, sodium salt (1:3)
• FC15428
• Mordant Blue 29;2,6-Dichlorodimethyl-sulfoxy-fuchsonedicarboxylic acid;Trisodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien- 1-ylidene);(2,6-dichloro-3-sulphonatophenyl)methyl]-2-hydroxy-3-methylbenzoate;Eriochrome Azurol S

• MDL： MFCD00001615
• Inchi： 1S/C23H16Cl2O9S.3Na/c1-9-5-11(7-13(20(9)26)22(28)29)17(12-6-10(2)21(27)14(8-12)23(30)31)18-15(24)3-4-16(19(18)25)35(32,33)34;;;/h3-8,26H,1-2H3,(H,28,29)(H,30,31)(H,32,33,34);;;/q;3*+1/p-3/b17-12+;;;
• InChI Key： FUIZKNBTOOKONL-DPSBJRLESA-K
• SMILES： ClC1C(=CC=C(C=1/C(/C1C=C(C(=O)[O-])C(=C(C)C=1)[O-])=C1/C=C(C(=O)O)C(C(C)=C/1)=O)Cl)S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 603.93500
• Monoisotopic Mass: 603.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 1100
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 183

Experimental Properties

• Color/Form: Reddish brown powder.
• Density: 1.0410
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 183.14000
• LogP: 2.36300
• Sensitiveness: Sensitive to humidity
• Color index: 43825
• Solubility: Soluble in water, slightly soluble in ethanol.
• Vapor Pressure: No data available

Chromeazurol S Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Sealed storage.

Related Categories

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• Material Chemicals Colorants and Pigments